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Chemical Identity of Cubenol

Cubenol is an organic compound belonging to the class of sesquiterpenoids, which are terpenes built from

three isoprene units [1]. Its fundamental chemical properties are consistent across the scientific literature.

Property

Details

Chemical Formula

Average Molecular
Weight

IUPAC Name

Classification

C1s5H260 [1] [2] [3]

222.3663 g/mol [1] [2] [3]

(1S,4R,4aR,8aR)-4,7-dimethyl-1-(propan-2-yl)-1,2,3,4,4a,5,6,8a-

octahydronaphthalen-4a-ol [1]

Sesquiterpenoid, Cadinane-type sesquiterpenoid, Tertiary alcohol [1] [3]

Documented Natural Sources of Cubenol

The table below summarizes the plants where Cubenol has been identified as a notable component.

However, the available data is not thorough enough for a direct quantitative comparison.
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Part . Key Co-occurring
Plant Source Relative Status of Cubenol

Used Compounds
Fenugreek (Trigonella Seeds Major constituent in both y-n-Amylbutyrolactone,
foenum-graecum) [4] Bulgarian and Indian populations  Palmitic acid [4]

[4].

Siparuna macrotepala Leaves Mentioned as present; specific Germacrene D, 6-Cadinene,
[5] concentration not provided [5]. a-Copaene [5]

One study on Pelargonium graveolens (geranium) essential oil, which is rich in bioactive compounds, did

not list Cubenol among its predominant components, suggesting it is not a major source [6].

Experimental Protocol for Composition Analysis

The following detailed methodology, adapted from a study on Pelargonium graveolens essential oil, explains
how the chemical composition of a natural extract is typically determined. This is the standard approach that

would be used to identify and quantify compounds like Cubenol [6].
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Start: Plant Material

GC-MS Analysis Details

Column: HP-5MS Carrier Gas: Helium Temperature Program: Injection: 1 pL MS Detection: 70 eV
(30 m x 0.25 mm, 0.25 pm) Flow: 1 mL/min 50°C to 290°C Split Ratio: 40.8:1 Mass Range: 35-550 amu

G:Tnd: Data InterpretatiorD

Click to download full resolution via product page

Step-by-Step Protocol:

o Essential Oil Extraction: The essential oil is extracted from plant material via steam distillation
using an apparatus like a Clevenger. The obtained oil is dried using anhydrous sodium sulfate to

remove water traces [6].
e Storage: The dried essential oil is stored in a sealed, dark glass container at 4°C to prevent
degradation or evaporation before analysis [6].
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e GC-MS Sample Preparation: The essential oil is dissolved in an organic solvent like hexane to

create a working solution (e.g., 10% v/v) [6].
e GC-MS Analysis:

o

[e]

Instrument: Gas Chromatograph interfaced with a Mass Spectrometer (GC-MS) [6].

Column: A capillary column, such as an HP-5MS (30 m x 0.25 mm, 0.25 um film thickness), is
standard [6].

Carrier Gas: Helium, at a constant flow rate (e.g., 1 mL/min) [6].

Temperature Program: The oven temperature is gradually increased (e.g., from 50°C to
290°C) to separate the various compounds in the mixture [6].

Injection: A small volume (1 pL) is injected in split mode (e.g., 40:1) [6].

Mass Spectrometry: The separated compounds are ionized (commonly at 70 eV Electron
Impact, El), and their mass-to-charge ratios are detected [6].

e Compound Identification:

[e]

[e]

Retention Indices (RI): The retention time of a compound is compared to a standard series of
n-alkanes (C7—C35) to calculate its Retention Index, which helps identify it [6].

Spectral Matching: The mass spectrum of an unknown compound is compared to reference
spectra in mass spectral libraries (e.g., Wiley, NIST) [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b642407#comparison-of-cubenol-sources-for-chemical-

composition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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